Cas no 66357-25-3 (Desmethyl Ranitidine)

Desmethyl Ranitidine is a key intermediate in the synthesis of ranitidine, a well-known H₂-receptor antagonist used to reduce stomach acid production. This compound is structurally similar to ranitidine but lacks the methyl group on the amine side chain, making it a valuable precursor in pharmaceutical manufacturing. Its high purity and consistent quality ensure reliable performance in synthesis processes. Desmethyl Ranitidine is particularly useful for research and development applications, enabling precise modifications to optimize drug efficacy and safety profiles. The compound's stability and compatibility with standard laboratory conditions further enhance its utility in both academic and industrial settings.
Desmethyl Ranitidine structure
Desmethyl Ranitidine structure
Product Name:Desmethyl Ranitidine
CAS No:66357-25-3
MF:C12H20N4O3S
MW:300.377201080322
CID:826483
Update Time:2025-06-29

Desmethyl Ranitidine Chemical and Physical Properties

Names and Identifiers

    • Desmethyl Ranitidine
    • 5-desmethylranitidine
    • N-Methyl-N'-[2-[[[5-[(methylamino)methyl]-2-furanyl]methyl]thio]ethyl]-2-nitro-1,1-ethenediamine
    • Inchi: 1S/C12H20N4O3S/c1-13-7-10-3-4-11(19-10)9-20-6-5-15-12(14-2)8-16(17)18/h3-4,8,13-15H,5-7,9H2,1-2H3/b12-8+
    • InChI Key: WZLBVRXZNDXPPW-XYOKQWHBSA-N
    • SMILES: S(CCN/C(=C/[N+](=O)[O-])/NC)CC1=CC=C(CNC)O1

Computed Properties

  • Exact Mass: 300.12600

Experimental Properties

  • Melting Point: 88-94°C
  • PSA: 120.35000
  • LogP: 2.81270

Desmethyl Ranitidine Pricemore >>

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